1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine

• Molecular Formula: C26H28N2O3
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2-(3-methylphenoxy)-1-[4-[(3-phenoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C26H28N2O3/c1-21-7-5-11-24(17-21)30-20-26(29)28-15-13-27(14-16-28)19-22-8-6-12-25(18-22)31-23-9-3-2-4-10-23/h2-12,17-18H,13-16,19-20H2,1H3
• InChI Key: YXABUMPOTNTBOV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=CC(=CC=C3)OC4=CC=CC=C4

Description

1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine, also known as MPDPF, is a compound that has gained attention in the scientific community for its potential applications in research.

Scientific Research Applications

1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective agonist for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine a useful tool for studying the role of the 5-HT1A receptor in these processes.

Mechanism of Action

1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine acts as a selective agonist for the 5-HT1A receptor, which is a G protein-coupled receptor. When 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine binds to the receptor, it activates a signaling cascade that leads to the inhibition of adenylate cyclase and the subsequent decrease in intracellular cAMP levels. This results in the modulation of various cellular processes, including neurotransmitter release and ion channel activity.
Biochemical and Physiological Effects
1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine has been shown to have a number of biochemical and physiological effects. It has been found to increase the firing rate of serotonergic neurons in the raphe nuclei, which is thought to contribute to its anxiolytic and antidepressant effects. 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine in lab experiments is its selectivity for the 5-HT1A receptor. This allows for more specific and targeted studies of the receptor's function. However, one limitation of 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine is its relatively low potency compared to other 5-HT1A receptor agonists. This may require higher doses of the compound to achieve the desired effects.

Future Directions

There are a number of potential future directions for 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine research. One area of interest is its potential as a treatment for anxiety and depression. Another area of interest is its potential as a tool for studying the role of the 5-HT1A receptor in various physiological processes. Additionally, further research may be needed to optimize the potency and selectivity of 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine for the 5-HT1A receptor.

Synthesis Methods

The synthesis of 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine involves the reaction between 3-methylphenoxyacetic acid and 3-phenoxybenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting intermediate is then treated with piperazine to yield 1-[(3-Methylphenoxy)acetyl]-4-(3-phenoxybenzyl)piperazine.